Cas no 1784053-27-5 (3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride)

• Product Name: 3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride
• CAS No: 1784053-27-5
• MF: C₁₆H₂₅ClN₂O₄
• MW: 344.833703756332
• CID: 4554288
• Update Time: 2025-08-03

3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride

• Inchi： 1S/C16H24N2O4.ClH/c1-5-17(6-2)11-16(3,4)12-22-15(19)13-7-9-14(10-8-13)18(20)21;/h7-10H,5-6,11-12H2,1-4H3;1H
• InChI Key： FEIWWHYGEWMWRP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(=O)=O)=CC=1)(=O)OCC(C)(C)CN(CC)CC.Cl

Additional information on 3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride

3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1784053-27-5, commonly referred to as 3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in drug delivery systems and advanced materials synthesis.

3-(Diethylamino)-2,2-dimethyl-1-propanol serves as the core structure of this compound, with the 4-nitrobenzoate group acting as a functionalizing agent. The hydrochloride salt form further enhances its solubility and stability under various conditions, making it a versatile building block for further chemical modifications. Recent studies have highlighted its role in the development of stimuli-responsive materials, where the diethylamino group plays a pivotal role in modulating the material's responsiveness to external stimuli such as pH changes or temperature variations.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the diethylamine derivative of 3-(diethylamino)-2,2-dimethyl-1-propanol. This intermediate is then subjected to nucleophilic substitution reactions with 4-nitrobenzoic acid derivatives to form the corresponding ester. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt. Researchers have optimized this synthesis pathway by employing green chemistry principles, reducing the environmental footprint while maintaining high yields.

One of the most promising applications of 3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride lies in its use as a precursor for drug delivery systems. The diethylamino group imparts amphiphilic properties to the molecule, enabling it to form self-assembled structures such as micelles or liposomes. These structures can encapsulate hydrophobic drugs, enhancing their bioavailability and targeting efficiency. Recent studies have demonstrated its potential in delivering anticancer agents, where controlled drug release mechanisms are critical for minimizing side effects and improving therapeutic outcomes.

In addition to its pharmaceutical applications, this compound has found utility in materials science, particularly in the development of advanced polymers and coatings. The 4-nitrobenzoate group provides a platform for incorporating functional groups that can impart specific properties such as UV resistance or conductivity to the final material. For instance, researchers have successfully synthesized conductive polymers using this compound as a monomer unit, opening new avenues for its use in electronic devices and sensors.

The structural versatility of 3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride also makes it an attractive candidate for use in catalysis. The bulky dimethyl groups provide steric protection to reactive sites within the molecule, enabling it to act as an efficient catalyst in various organic transformations. Recent breakthroughs have shown its potential in asymmetric catalysis, where it facilitates the synthesis of chiral molecules with high enantioselectivity—a critical requirement in modern drug discovery.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy and sensitization effects. Proper ventilation and personal protective equipment are essential during synthesis and manipulation processes. Storage should be carried out in tightly sealed containers under inert atmospheres to prevent degradation or contamination.

In conclusion, 3-(Diethylamino)-2,2-dimethyl-1-propanol 4-Nitrobenzoate Hydrochloride stands out as a multifaceted chemical entity with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug delivery systems, materials science, and catalysis. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific frontiers is set to grow significantly.